Cas no 618-06-4 (Benzenediazonium, 3-sulfo-, inner salt)

• Product name: Benzenediazonium, 3-sulfo-, inner salt
• CAS No: 618-06-4
• MF: C₆H₄N₂O₃S
• MW: 184.172559738159
• CID: 1630141
• PubChem ID: 13948283

Benzenediazonium, 3-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium, 3-sulfo-, inner salt
• m-diazoniobenzenesulfonate
• Q27133297
• CHEBI:64458
• DTXSID801283168
• 1-benzenediazonium-3-sulfonate
• m-azobenzenesulphonate
• CHEMBL306833
• m-sulfanilic acid diazonium salt
• 3-diazoniobenzenesulfonate
• 618-06-4
• PD188645
• meta-azobenzenesulfonate

• Inchi： InChI=1S/C6H4N2O3S/c7-8-5-2-1-3-6(4-5)12(9,10)11/h1-4H
• InChI Key： MQAGWJGGLKPBSC-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)S(=O)(=O)[O-])[N+]#N

Computed Properties

• Exact Mass: 183.99432
• Monoisotopic Mass: 183.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 85.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives